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Compound of Interest

Ammonium titanium(4+)
Compound Name:

ethanedioate (2/1/3)

Cat. No.: B084247

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ammonium Titanium(4+)
Ethanedioate (2/1.3), more commonly known as ammonium titanyl oxalate monohydrate. This
document consolidates key identifiers, physicochemical properties, synthesis and analysis
methodologies, and safety information.

Chemical Identifiers and Nomenclature

Ammonium titanyl oxalate is an inorganic complex with the titanium atom in the +4 oxidation
state. The compound's nomenclature can vary, leading to some ambiguity. The systematic
name "Ammonium titanium(4+) ethanedioate (2/1/3)" suggests a salt containing two
ammonium ions, one titanium(4+) ion, and three ethanedioate (oxalate) ions. However, the
most commonly referenced and commercially available form is ammonium titanyl oxalate
monohydrate.
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Identifier

Value

Common Name

Ammonium Titanyl Oxalate Monohydrate[1][2]

Systematic Name

diazanium;oxalate;titanium(4+)[3]

CAS Number 10580-03-7[1][3][4]
EC Number 600-678-3[3][4]
PubChem CID 25022221[4]

Molecular Formula

CaHsN20-5Ti[2]

Molecular Weight 294.02 g/mol

InChl Key DDDMZPWEAOSVIF-UHFFFAQYSA-J[3][4]
NH4+].[NH4+].[Ti+4].[O-]C(=O)C([O-])=0.

SMILES [ 1.1 1.[Ti+4].[0-]C(=0)C([O-])
[0-]C(=0)C([0-]))=0.[0-]C(=0)C([O-])=0[3]
Ammonium bis(oxalato)oxotitanate(lV), Titanyl

Synonyms

ammonium oxalate[1][5]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of ammonium titanyl

oxalate monohydrate.
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Property Value
White to light beige crystalline powder or
Appearance
crystals.
Solubility Soluble in water.
H A 0.1 M aqueous solution has a pH of 3.3 due to
P slight hydrolysis.
Stability Stable under normal conditions.

Thermal Decomposition

Decomposes upon heating. The water of
crystallization is lost in two steps between 50°C
and 190°C. Final decomposition of the
anhydrous salt begins at 220°C, yielding pure
titanium dioxide at 300°C.

Experimental Protocols

A published method for the synthesis of ammonium titanyl oxalate monohydrate is as follows:

Materials:

Titanium tetrachloride (TiCla)

Oxalic acid (solid)

Ammonia solution

Ethanol

Procedure:

e Prepare a cold, clear, hydrolyzed solution of TiCls in water (approximately 0.5 M).

» Dissolve two equivalents of solid oxalic acid in the TiCla solution.

o Carefully add 4-5 equivalents of ammonia solution. The addition should be performed in a

manner that keeps the solution clear and avoids the precipitation of hydroxylated titanium
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species. The target pH should be around 1-2.

o Slowly add approximately half the volume of ethanol without stirring to form two distinct
layers.

» Allow the mixture to stand overnight.

o Colorless crystals of ammonium titanyl oxalate monohydrate will form and can be isolated.
This method is reported to yield approximately 80% of the product.

While specific, validated protocols for this exact compound are not readily available in the
public domain, standard analytical methods can be adapted for its analysis.

3.2.1. Determination of Oxalate Content by Permanganate Titration

This method is based on the redox reaction between oxalate ions and potassium
permanganate in an acidic solution.

Principle: In an acidic medium, oxalate ions are oxidized to carbon dioxide by permanganate
ions, which are reduced to manganese(ll) ions. The endpoint is indicated by the persistence of
the pink color of the permanganate ion.

General Procedure:

o Accurately weigh a sample of ammonium titanyl oxalate monohydrate and dissolve it in
deionized water.

 Acidify the solution with dilute sulfuric acid.
» Heat the solution to approximately 60-70°C.[6]

« Titrate the hot solution with a standardized solution of potassium permanganate (KMnQOa)
until a faint, persistent pink color is observed.[3][6]

e The concentration of oxalate can be calculated from the volume and concentration of the
KMnOa solution used.

3.2.2. Determination of Ammonium Content by Kjeldahl Method
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The Kjeldahl method is a classical technique for determining the nitrogen content in a
substance.

Principle: The sample is digested with a strong acid to convert the nitrogen into ammonium
sulfate. The ammonium is then liberated as ammonia gas by adding a strong base. The
ammonia is distilled and collected in a standard acid solution, and the amount of ammonia is
determined by titration.

General Procedure:

» Digestion: Place a weighed sample in a Kjeldahl flask with concentrated sulfuric acid and a
catalyst (e.g., Kjeldahl tablets). Heat the mixture until the solution becomes clear.[7][8]

« Distillation: After cooling, dilute the digested mixture with water. Add a concentrated sodium
hydroxide solution to liberate ammonia gas. Distill the ammonia into a receiving flask
containing a known amount of standard acid (e.g., boric acid or a standard solution of HCI or
H2S04).[4][7][8]

« Titration: Titrate the contents of the receiving flask with a standardized base (if a standard
acid was used as the receiving solution) or a standardized acid (if boric acid was used as the
receiving solution) to determine the amount of ammonia that was trapped.[4][9][10] The
nitrogen and, subsequently, the ammonium content can then be calculated.

Workflow Diagrams

The following diagrams illustrate the synthesis and analysis workflow for ammonium titanyl
oxalate.

Synthesis of Ammonium Titanyl Oxalate
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Caption: Synthesis workflow for ammonium titanyl oxalate.
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Caption: Analytical workflow for ammonium titanyl oxalate.
Applications in Research and Development
Ammonium titanyl oxalate serves as a versatile precursor and reagent in various fields:

o Materials Science: It is a key precursor for the synthesis of high-purity titanium dioxide
(TiO2), a material with extensive applications in photocatalysis, pigments, and electronic
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materials. The thermal decomposition of ammonium titanyl oxalate provides a route to
produce TiOz with controlled particle size and morphology.

o Pharmaceutical Synthesis: While specific examples are proprietary, this compound is used
as a reagent in pharmaceutical syntheses.[11] Its role may involve acting as a catalyst or a
source of titanium in the formation of titanium-containing active pharmaceutical ingredients
or intermediates.[12]

o Chemical Analysis: It can be used as a laboratory reagent for the detection and analysis of
titanium and other elements.[13]

Safety and Handling

Ammonium titanyl oxalate monohydrate is a hazardous substance and should be handled with
appropriate precautions.

e Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious
eye irritation. May cause respiratory irritation.

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.

e First Aid:

[¢]

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.

[¢]

Skin: Wash with plenty of soap and water.

[¢]

Inhalation: Remove victim to fresh air and keep at rest in a comfortable position for
breathing.

o

Ingestion: Call a poison center or doctor if you feel unwell. Rinse mouth.

e Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents and strong acids.
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Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive safety data sheet (SDS) or professional consultation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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